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Compound of Interest

Compound Name: DSO-5a

Cat. No.: B12381855 Get Quote

The anti-diabetic potential of DSO-5a has been primarily evaluated through its ability to inhibit

α-glucosidase and α-amylase, enzymes crucial for the digestion of carbohydrates.[1][3] The

compound's inhibitory concentration (IC50) values are presented below in comparison to

Acarbose, a well-established α-glucosidase inhibitor.[1][3]

Compound
α-Glucosidase IC50
(µg/mL)

α-Amylase IC50 (µg/mL)

DSO-5a 5.08[1][3] 0.21[1][3]

Acarbose 5.76[1] 0.39[1][3]

For a broader perspective, the following table compares the mechanism of action of DSO-5a
with other major classes of anti-diabetic drugs.
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Drug Class Example Compound(s)
Primary Mechanism of
Action

α-Glucosidase Inhibitor DSO-5a, Acarbose

Competitively and reversibly

inhibits α-glucosidase and α-

amylase in the small intestine,

delaying carbohydrate

digestion and absorption, thus

reducing postprandial blood

glucose levels.[5][6][7]

Biguanide Metformin

Primarily decreases hepatic

glucose production.[8][9][10]

[11] It also increases insulin

sensitivity in peripheral tissues

and enhances glucose uptake.

[9]

GLP-1 Receptor Agonist Semaglutide, Liraglutide

Mimics the action of the

incretin hormone GLP-1, which

stimulates glucose-dependent

insulin secretion, suppresses

glucagon release, slows

gastric emptying, and

promotes satiety.[12][13][14]

[15][16]

Signaling Pathways and Experimental Workflows
To visually represent the underlying biological processes and experimental procedures, the

following diagrams have been generated using Graphviz (DOT language).
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Mechanism of α-Glucosidase and α-Amylase Inhibition by DSO-5a and Acarbose.

Experimental Workflow

Prepare Reagents:
- α-Glucosidase solution

- pNPG substrate solution
- Test compound (DSO-5a)

- Positive control (Acarbose)
- Buffer solution

Incubate α-Glucosidase
with test compound or control

Add pNPG substrate
to initiate reaction Incubate at 37°C Stop reaction with

Sodium Carbonate Measure absorbance at 405 nm Calculate % inhibition
and determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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